Cas no 2171175-03-2 ((2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}propanoic acid)

• Product Name: (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}propanoic acid
• CAS No: 2171175-03-2
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6448076
• PubChem ID: 165806587
• Update Time: 2025-05-21

(2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}propanoic acid
• (2R)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-4-yl]acetamido}propanoic acid
• EN300-1529592
• 2171175-03-2

• Inchi： 1S/C25H28N2O6/c1-16(23(29)30)26-22(28)14-25(10-12-32-13-11-25)27-24(31)33-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21H,10-15H2,1H3,(H,26,28)(H,27,31)(H,29,30)/t16-/m1/s1
• InChI Key： CIAKJCRSJTZRGW-MRXNPFEDSA-N
• SMILES： O1CCC(CC(N[C@@H](C(=O)O)C)=O)(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}propanoic acid

(2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171175-03-2, commonly referred to as (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}propanoic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, biotechnology, and advanced chemical synthesis. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclic ether (oxane), and a chiral propanoic acid moiety. The presence of these functional groups makes it a versatile building block in peptide synthesis and drug discovery.

Recent advancements in chemical synthesis have highlighted the importance of chiral compounds like this one in creating enantiomerically pure materials. The Fmoc group is widely recognized as a protecting group in peptide chemistry due to its stability under basic conditions and ease of removal under acidic conditions. This property makes it invaluable in solid-phase peptide synthesis (SPPS), where precise control over the sequence and stereochemistry of amino acids is crucial. The oxane ring, or tetrahydropyran, adds further complexity to the molecule, potentially enhancing its solubility and bioavailability when incorporated into larger biomolecules.

The chiral center at the propanoic acid moiety introduces an additional layer of complexity, enabling the molecule to interact with biological systems in a highly specific manner. This stereochemical feature is particularly important in drug design, where the spatial arrangement of atoms can significantly influence pharmacokinetics and efficacy. Recent studies have demonstrated that compounds with similar structures exhibit promising activity in inhibiting key enzymes involved in neurodegenerative diseases, such as beta-secretase (BACE1), which is implicated in Alzheimer's disease.

In terms of synthesis, the construction of this compound involves a multi-step process that combines principles from organic chemistry, including nucleophilic substitution, coupling reactions, and stereoselective synthesis. The use of palladium-catalyzed cross-coupling reactions has emerged as a powerful tool for constructing the carbon-carbon bonds within the oxane ring. Additionally, the incorporation of the Fmoc group requires precise control over reaction conditions to ensure optimal yields and purity.

From an applications perspective, this compound serves as a valuable intermediate in the production of more complex biomolecules. Its role as a precursor in peptide synthesis has been well-documented, with recent research focusing on its use in creating bioconjugates for targeted drug delivery systems. These systems aim to enhance therapeutic efficacy by delivering drugs directly to diseased tissues while minimizing systemic toxicity.

The structural complexity of this compound also lends itself to applications in materials science. For instance, derivatives of this molecule have been explored for their potential as components in self-healing polymers and stimuli-responsive materials. The ability to incorporate such molecules into polymer networks could revolutionize industries ranging from electronics to biomedical devices by enabling materials that adapt dynamically to environmental changes.

In conclusion, (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}propanoic acid represents a cutting-edge advancement in organic chemistry with far-reaching implications across multiple disciplines. Its unique combination of functional groups and stereochemical features positions it as a key player in both academic research and industrial applications. As ongoing research continues to uncover new uses for this compound, its significance within the scientific community is likely to grow exponentially.